2-(2-chloro-6-fluorophenyl)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C18H24ClFN2O2/c19-16-2-1-3-17(20)15(16)10-18(23)21-11-13-4-7-22(8-5-13)14-6-9-24-12-14/h1-3,13-14H,4-12H2,(H,21,23)
• InChI Key: WBXSCJHQQPMICH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=C(C=CC=C2Cl)F)C3CCOC3
• Molecular Formula: C18H24ClFN2O2
• Molecular Weight: 354.8 g/mol
• CAS No.: 2034204-46-9

Description

2-(2-Chloro-6-fluorophenyl)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide is a sophisticated synthetic compound of significant interest in medicinal chemistry and pharmacological research. This molecule features a unique hybrid structure combining a 2-chloro-6-fluorophenylacetamide moiety with a tetrahydrofuran-substituted piperidine methyl group, suggesting potential as a key intermediate or targeted scaffold in probe development. Its structural characteristics indicate potential for high affinity and selectivity in modulating specific protein targets, warranting investigation across multiple therapeutic areas. Researchers are exploring this compound primarily in the context of central nervous system (CNS) disorders and oncological pathways, where its hybrid architecture may interact with G-protein-coupled receptors (GPCRs) or kinase signaling networks. The chloro-fluoro substitution pattern on the phenyl ring is a common pharmacophore in drug discovery that often enhances metabolic stability and influences binding interactions, while the tetrahydrofuran-piperidine combination contributes to favorable physicochemical properties and three-dimensional diversity. This compound is provided as a high-purity material characterized by advanced analytical techniques including NMR, LC-MS, and HPLC to ensure batch-to-batch consistency and reliability for sensitive experimental applications. Strictly for research use only in laboratory settings, this product is not intended for diagnostic, therapeutic, or human use. Researchers should consult the safety data sheet and handle this material according to laboratory safety protocols.

Biological Activity

The compound 2-(2-chloro-6-fluorophenyl)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological significance.

Chemical Structure and Properties

• Molecular Formula : C17H22ClFN2O
• Molecular Weight : 340.8 g/mol
• IUPAC Name : 2-(2-chloro-6-fluorophenyl)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide

The structure features a chloro-fluorophenyl group, a tetrahydrofuran moiety, and a piperidine ring, which contribute to its biological activity.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within the body:

• Kinase Inhibition : Preliminary studies suggest that the compound may act as a kinase inhibitor, which is crucial in regulating cellular processes such as growth and proliferation. Kinases are often implicated in cancer and other diseases, making their inhibition a viable therapeutic strategy .
• Receptor Binding : The presence of the piperidine group allows for potential binding to neurotransmitter receptors, which could influence neurological pathways and offer therapeutic effects in neurodegenerative diseases .
• Antiparasitic Activity : Modifications in similar compounds have shown potential against parasitic infections by affecting ATPase activity, suggesting that this compound may also exhibit similar properties .

Biological Activity Data

A summary of biological activity data is presented in the table below:

Activity Type	Description	IC50 Values
Kinase Inhibition	Inhibits specific kinases involved in cancer pathways	Low nanomolar range
Receptor Interaction	Potential binding to neurotransmitter receptors	Not yet quantified
Antiparasitic Activity	Effects on ATPase activity in parasites	Moderate efficacy

Case Studies and Research Findings

• Cancer Research : A study examining similar compounds indicated significant inhibition of tumor growth in xenograft models when administered at specific dosages, highlighting the potential of this compound in oncology .
• Neuropharmacology : Research into the piperidine derivatives showed promise in modulating dopamine receptors, which could be beneficial for treating conditions like Parkinson's disease .
• Antiparasitic Studies : Compounds structurally related to this one have been evaluated for their efficacy against malaria parasites, showing promising results that warrant further investigation into this compound's potential .

Comparison with Similar Compounds

Heterocyclic Modifications

• Piperidine-THF vs. Piperidine-Furan : Replacing tetrahydrofuran (THF) with furan-3-carbonyl () introduces a planar, aromatic furan ring, which may reduce metabolic stability due to furan’s susceptibility to cytochrome P450-mediated oxidation . The THF moiety in the target compound likely enhances solubility and conformational flexibility compared to furan derivatives.
• Sulfanyl vs. Acetamide Linkers: Compounds with sulfanyl groups (e.g., ) exhibit distinct electronic profiles. For example, the thieno-pyrimidine-sulfanyl derivative () may target kinases or proteases, whereas the target compound’s acetamide backbone is more common in GPCR ligands .

Substitution Patterns

• Chloro-Fluorophenyl vs. Fluorine’s electron-withdrawing effects may also enhance metabolic stability .
• Agricultural vs. Pharmaceutical Applications : Alachlor () and other herbicide analogs prioritize lipophilicity for soil absorption, while pharmaceutical acetamides (e.g., Goxalapladib in ) incorporate polar groups (e.g., trifluoromethyl biphenyl) for target specificity .

Research Findings

• Metabolic Stability : The THF ring in the target compound may reduce first-pass metabolism compared to furan-containing analogs () due to reduced oxidative susceptibility .
• Receptor Binding : The piperidine-THF group could enhance blood-brain barrier penetration relative to simpler analogs like butanilicaine (), making it a candidate for CNS-targeted therapies .